4-Hydroxy Omeprazole Sulfide
Overview
Description
4-Hydroxy Omeprazole Sulfide is an impurity standard of Omeprazole . Omeprazole is a medication classified as a proton pump inhibitor (PPI) and is primarily used to treat various gastrointestinal conditions by reducing the production of stomach acid .
Synthesis Analysis
The synthesis of Omeprazole and its impurities has been discussed in several studies . A novel approach for the synthesis of omeprazole involves the formation of an ester of the 5-methoxy thiobenzimidazole followed by coupling of the ester with the Grignard reagent of 2-chloromethyl-4-methoxy-3,5-dimethyl-pyridine .
Molecular Structure Analysis
The molecular formula of 4-Hydroxy Omeprazole Sulfide is C16H17N3O2S . The molecular weight is 315.4 g/mol . The structure includes a benzimidazole ring linked to a pyridine ring via a sulfinylmethyl group .
Chemical Reactions Analysis
Omeprazole, the parent compound of 4-Hydroxy Omeprazole Sulfide, has been studied in relation to racemization barrier and decomposition reaction . The decomposition reaction is favorable to the sulfenamide formation .
Scientific Research Applications
Summary of the Application
4-Hydroxy Omeprazole Sulfide is a product of hydrolysis in alkaline aqueous solutions (pH 10.5) of 4-Hydroxy Esomeprazole . It is used in the study of drug stability, specifically in the case of Esomeprazole .
Methods of Application or Experimental Procedures
The study involved the use of a deep learning tool, Multilayer Perceptron (MLP), with four layers . The pH value of Esomeprazole solution and time of storage (months) were inputs for the network, while Esomeprazole assay and four main impurities were outputs of the network .
Results or Outcomes
The study found that in order to keep all related substances and Esomeprazole assay in accordance with specifications for the whole shelf life, the pH value for the reconstituted finish product should be set in the range of 10.4–10.6 .
2. Environmental Analysis
Summary of the Application
4-Hydroxy Omeprazole Sulfide is used in the analysis of pharmaceutical metabolites in environmental waters .
Methods of Application or Experimental Procedures
The method involves the use of UHPLC-MS/MS in selected reaction monitoring (SRM) mode . The method was validated in six surface waters (SW) and six effluent wastewaters (EWW) at realistic concentration levels that can be found in waters .
Results or Outcomes
The optimized method was applied to the analysis of different types of water samples (rivers, lakes and effluent wastewater), detecting nearly all the parent compounds and metabolites investigated in this work .
3. Chemical Synthesis
Summary of the Application
3. Chemical Synthesis
Summary of the Application
4-Hydroxy Omeprazole Sulfide is used as an intermediate in the preparation of Omeprazole metabolites .
Results or Outcomes
4. Environmental Toxicology
Summary of the Application
4-Hydroxy Omeprazole Sulfide is a metabolite of the proton pump inhibitor omeprazole . It has been found in wastewater effluent .
properties
IUPAC Name |
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-3,5-dimethyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S/c1-9-7-17-14(10(2)15(9)20)8-22-16-18-12-5-4-11(21-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUFHVGKGMRSQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=C(C1=O)C)CSC2=NC3=C(N2)C=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50708701 |
Source
|
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy Omeprazole Sulfide | |
CAS RN |
151602-50-5, 103876-98-8 |
Source
|
| Record name | 2-[[(6-Methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-4(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=151602-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50708701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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